4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(4-piperidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C18H18ClNO4S/c19-14-6-9-16(18(21)22)17(12-14)13-4-7-15(8-5-13)25(23,24)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11H2,(H,21,22)
• InChI Key: DFEUKKXEVWXXQG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C=CC(=C3)Cl)C(=O)O
• Molecular Formula: C18H18ClNO4S
• DSSTOX Substance ID: DTXSID50692393
• Molecular Weight: 379.9 g/mol
• CAS RN: 1261941-79-0

Description

4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% (4C2PPSBA) is a compound with a wide range of applications in scientific research. 4C2PPSBA is a white crystalline solid with a molecular weight of 326.85 g/mol. It is a derivative of benzoic acid and is synthesized from 4-chlorobenzoic acid and 4-(piperidin-1-ylsulfonyl)phenol. 4C2PPSBA is a versatile compound that can be used in a variety of laboratory experiments and is known for its high purity and stability.

Scientific Research Applications

4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has a wide range of applications in scientific research. It can be used as a starting material for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It can also be used as a reagent for the synthesis of peptides, peptidomimetics, and other organic molecules. Furthermore, 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% can be used as a catalyst in organic synthesis reactions.

Mechanism of Action

4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is a versatile compound with a wide range of applications in scientific research. In organic synthesis, 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% acts as a catalyst, which accelerates the rate of a reaction by lowering the activation energy required for the reaction to proceed. In peptide synthesis, 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% acts as a reagent that helps to facilitate the formation of peptide bonds between amino acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% are not well understood. It is known that 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is not toxic and does not have any adverse effects on human health. It is also known that 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% does not interact with any known enzymes or receptors in the human body.

Advantages and Limitations for Lab Experiments

4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has several advantages for use in laboratory experiments. It is a highly pure and stable compound with a wide range of applications in scientific research. It is also relatively inexpensive and readily available. However, 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is not suitable for use in experiments involving living organisms, as it has not been tested for toxicity or other adverse effects on human health.

Future Directions

There are several potential future directions for research involving 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%. These include further investigation into its biochemical and physiological effects, as well as its potential applications in drug development and other areas of scientific research. Additionally, further research could be conducted into the safety and efficacy of 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% for use in experiments involving living organisms. Finally, further research could be conducted into the synthesis of 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% from other starting materials, such as 4-chlorobenzoic acid and 4-(piperidin-1-ylsulfonyl)phenol.

Synthesis Methods

4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is synthesized by reacting 4-chlorobenzoic acid with 4-(piperidin-1-ylsulfonyl)phenol in the presence of an acid catalyst. This reaction is carried out at a temperature of 80-90°C and is typically completed in a few hours. The reaction produces 4-Chloro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% in 95% yield.